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Compound of Interest

Compound Name: Apalutamide-13C,d3

Cat. No.: B12412576

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the pharmacokinetic properties of the second-
generation androgen receptor inhibitor, apalutamide, and its principal active metabolite, N-
desmethyl-apalutamide. The data presented herein is compiled from various clinical studies to
offer a comprehensive overview for research and drug development purposes.

Pharmacokinetic Data Summary

The following table summarizes the key pharmacokinetic parameters of apalutamide and its
active metabolite, N-desmethyl-apalutamide, following oral administration. These values
represent data obtained from studies in healthy male subjects and patients with castration-
resistant prostate cancer (CRPC).
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Pharmacokinetic

Apalutamide N-desmethyl-apalutamide
Parameter
Cmax (steady-state) 6.0 mcg/mL (1.7)[1] 5.9 mcg/mL (1.0)[1]
AUC (steady-state) 100 mcg-h/mL (32)[1] 124 mcg-h/mL (23)[1]
Half-life (t%2) ~3 days (steady-state)[1][2] ~4.6 days (steady-state)[3]
Protein Binding 96%[1][4] 95%[1][4]
Apparent Volume of . o

276 L[1][5][6] Widely distributed[5][6]

Distribution (Vd/F)

1.3 L/h (single dose) to 2.0 L/h
Apparent Clearance (CL/F) 1.5 L/h[5][6]
(steady-state)[1][5][6]

Accumulation Ratio (at 240
~5-fold[1] ~85.2-fold[5][6]
mg/day)

Time to Steady-State ~4 weeks[1][5][6] ~4 weeks[5][6]

Experimental Protocols

The data presented in this guide are derived from clinical studies employing robust
experimental designs and analytical methodologies.

Study Design and Population

The pharmacokinetic parameters were primarily determined from data pooled from multiple
clinical studies, including Phase I trials in healthy male subjects and population
pharmacokinetic analyses in patients with castration-resistant prostate cancer[5][6]. Dosing
regimens typically involved once-daily oral administration of apalutamide at doses ranging from
30 to 480 mg[5][6].

Sample Collection and Bioanalysis

Plasma samples were collected at various time points following single and multiple doses of
apalutamide to characterize the concentration-time profiles of the parent drug and its
metabolites. The quantification of apalutamide and N-desmethyl-apalutamide in human plasma
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was performed using validated bioanalytical methods, including high-performance liquid
chromatography with ultraviolet detection (HPLC-UV) and liquid chromatography-tandem mass
spectrometry (LC-MS/MS)[7][8][9]. These methods demonstrated high sensitivity, specificity,
accuracy, and precision, adhering to regulatory guidelines[7][8]. A common sample preparation
technique involved protein precipitation[7].

Pharmacokinetic Analysis

Non-linear mixed-effect modeling was a key analytical approach used to characterize the
population pharmacokinetics of apalutamide and N-desmethyl-apalutamide[5][6]. This method
allows for the estimation of typical pharmacokinetic parameters within a population and the
variability between individuals.

Visualizations
Experimental Workflow for Population Pharmacokinetic
Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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